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Compound of Interest

Compound Name: CMD178

Cat. No.: B12422540 Get Quote

For researchers, scientists, and professionals in drug development utilizing Ku band

frequencies, the selection of a high-performance mixer is critical for maintaining signal integrity.

This guide provides an objective comparison of the Qorvo CMD178, a popular Ku band gallium

arsenide (GaAs) monolithic microwave integrated circuit (MMIC) double-balanced mixer, with

other viable alternatives in the market. This comparison is supported by experimental data and

detailed methodologies to assist in making an informed decision for your specific application.

Performance Comparison of Ku Band Mixers
The following table summarizes the key performance metrics of the Qorvo CMD178C3, a

packaged version of the CMD178 die, against the Analog Devices HMC557A and the Marki

Microwave MM1-1240S. These devices were selected for their overlapping operational

frequencies and common use in Ku band applications.
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Feature Qorvo CMD178C3
Analog Devices
HMC557A

Marki Microwave
MM1-1240S

RF/LO Frequency

Range
11 - 21 GHz

2.5 - 7.0 GHz (usable

in Ku band)
12 - 40 GHz

IF Frequency Range DC - 6 GHz DC - 3 GHz DC - 12 GHz

Typical Conversion

Loss
6 dB 8 dB 8 - 16 dB[1]

LO to RF Isolation 45 dB 50 dB[2] 43 dB[1][3]

LO to IF Isolation 45 dB 35 dB[2] Not Specified

RF to IF Isolation 26 dB Not Specified Not Specified

Input IP3 16 dBm 18 dBm[2] 25 dBm[1][3]

LO Drive Power +9 to +25 dBm +15 dBm (typical) +18 to +23 dBm[1]

Package Type 3x3 mm SMT 24-terminal LCC Connectorized or Chip

Experimental Protocols
To ensure a comprehensive understanding of the performance metrics, the following are

detailed methodologies for key experiments.

Conversion Loss Measurement
Conversion loss is a measure of the efficiency of the mixer in converting the RF input signal to

the IF output signal. It is defined as the ratio of the RF input power to the IF output power.

Experimental Workflow:
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Caption: A typical setup for measuring mixer conversion loss.

Procedure:

Setup and Calibration: Configure the test setup as shown in the diagram above. Calibrate

the spectrum analyzer and signal generators to ensure accurate power level readings.
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Signal Application: Apply a known RF signal at a specific frequency and power level to the

RF port of the mixer. Simultaneously, apply a stable LO signal at the desired frequency and

power level to the LO port.

IF Measurement: Measure the power of the resulting IF signal at the output of the mixer

using the spectrum analyzer.

Calculation: The conversion loss in dB is calculated as: Conversion Loss (dB) = RF Input

Power (dBm) - IF Output Power (dBm).

Isolation Measurement
Isolation in a mixer refers to the amount of power leakage between its ports. High isolation is

desirable to prevent unwanted signals from interfering with the desired output.

Experimental Workflow:
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Caption: A generalized setup for measuring mixer port-to-port isolation.
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Procedure:

LO to RF Isolation:

Apply a known LO signal to the LO port.

Terminate the IF port with a 50-ohm load.

Measure the power of the leaked LO signal at the RF port using a spectrum analyzer.

The isolation is the difference between the input LO power and the measured power at the

RF port.

LO to IF Isolation:

Apply a known LO signal to the LO port.

Terminate the RF port with a 50-ohm load.

Measure the power of the leaked LO signal at the IF port.

The isolation is the difference between the input LO power and the measured power at the

IF port.

RF to IF Isolation:

Apply a known RF signal to the RF port.

Terminate the LO port with a 50-ohm load.

Measure the power of the leaked RF signal at the IF port.

The isolation is the difference between the input RF power and the measured power at the

IF port.

Third-Order Intercept Point (IP3) Measurement
The third-order intercept point is a measure of a mixer's linearity. A higher IP3 indicates better

linearity and less distortion of the output signal.
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Experimental Workflow:
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Caption: A setup for two-tone third-order intercept point (IP3) measurement.

Procedure:

Signal Application: Apply two closely spaced RF signals (f1 and f2) of equal power to the RF

port of the mixer through a power combiner. Simultaneously, apply the LO signal.

IMD Product Measurement: At the IF output, observe the fundamental tones and the third-

order intermodulation distortion (IMD3) products at frequencies of 2f1-f2 and 2f2-f1 (after

down-conversion). Measure the power of the fundamental tones and the IMD3 products.
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Power Sweep and Extrapolation: Vary the input power of the two RF tones and record the

corresponding output power of the fundamental and IMD3 products.

Calculation: The output IP3 (OIP3) is the point where the extrapolated power of the

fundamental tone and the IMD3 product intersect. The input IP3 (IIP3) is then calculated by

subtracting the conversion gain from the OIP3.

Conclusion
The Qorvo CMD178C3 offers a balanced performance with low conversion loss and high

isolation, making it a strong candidate for a wide range of Ku band applications. The Analog

Devices HMC557A, while having a lower specified frequency range, can be a cost-effective

option for applications at the lower end of the Ku band. The Marki Microwave MM1-1240S

stands out for its exceptionally wide bandwidth and high linearity (IP3), suiting it for demanding

applications that require performance over a broad frequency spectrum. The choice of the

optimal mixer will ultimately depend on the specific requirements of the application, including

frequency range, linearity, and cost. The experimental protocols provided in this guide offer a

framework for in-house evaluation and verification of these critical performance parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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